(2-Cyclobutoxypyridin-4-yl)boronic acid

• Molecular Formula: C9H12BNO3
• Molecular Weight: 193.01 g/mol
• IUPAC Name: (2-cyclobutyloxypyridin-4-yl)boronic acid
• InChI: InChI=1S/C9H12BNO3/c12-10(13)7-4-5-11-9(6-7)14-8-2-1-3-8/h4-6,8,12-13H,1-3H2
• InChI Key: SQFJRUQTYHERGO-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC(=NC=C1)OC2CCC2)(O)O

Description

(2-Cyclobutoxypyridin-4-yl)boronic acid is a heterocyclic boronic acid derivative featuring a pyridine ring substituted with a cyclobutoxy group at the 2-position and a boronic acid moiety at the 4-position. Its structure combines the electron-withdrawing boronic acid group with a sterically bulky cyclobutoxy substituent, which may influence its acidity, reactivity, and biological activity.

Comparison with Similar Compounds

Comparative Analysis with Similar Boronic Acid Derivatives

Acidity (pKa)

The acidity of boronic acids is critical for their reactivity in esterification, complexation, and biological interactions.

• Fluoro-substituted boronic acids: 2,6-Diarylphenylboronic acids (e.g., compounds 4 and 7 in ) exhibit pKa values influenced by through-space electronic effects rather than substituent σ values.
• Phenylboronic acid : With a pKa of ~8.8, phenylboronic acid is less acidic than 3-AcPBA or 4-MCPBA (pKa ~7–8), which are optimized for physiological applications. The pyridine ring in (2-cyclobutoxypyridin-4-yl)boronic acid may lower pKa slightly due to its electron-withdrawing nature, enhancing reactivity under physiological conditions .

Table 1: Estimated Acidity and Reactivity

Compound	Substituent Effects	Estimated pKa	Reactivity in Esterification
Phenylboronic acid	Neutral	~8.8	Moderate (requires base)
4-Nitrophenylboronic acid	Strongly electron-withdrawing	~7.5	High (rapid oxidation)
(2-Cyclobutoxypyridin-4-yl)boronic acid	Steric bulk + moderate electron effects	~8.0–8.5	Slower (steric hindrance)

Reactivity in Boronic Ester Formation

The cyclobutoxy group introduces steric hindrance, which may slow transesterification kinetics compared to smaller substituents:

• Phenylboronic acid : Forms boroxine trimers in solution but rapidly equilibrates to boronic esters with catechol and excess base (e.g., Et₃N) within 10 minutes .
• Bulkier analogs : Sterically hindered derivatives (e.g., 2,6-diarylphenylboronic acids) exhibit slower esterification due to reduced accessibility of the boron center. The cyclobutoxy group likely imposes similar kinetic barriers, requiring higher base concentrations or prolonged reaction times .

Antifungal Potential

• Analog: [2-[[4-(2-Methoxyethyl)phenoxy]methyl]phenyl]boronic acid () inhibits fungal appressorium formation at 1 µM, outperforming trichostatin A (1.5 µM). The pyridine ring in (2-cyclobutoxypyridin-4-yl)boronic acid may enhance target specificity for fungal enzymes, though steric effects could reduce potency .

Anticancer Activity

• Phenanthren-9-yl boronic acid and 6-hydroxynaphthalen-2-yl boronic acid () show sub-micromolar cytotoxicity against triple-negative breast cancer and glioblastoma cells. The pyridine scaffold in (2-cyclobutoxypyridin-4-yl)boronic acid may offer distinct binding modes to kinases or proteasomes, but its bulky substituent might limit cellular uptake .

Q & A

Basic Research Questions

Q. What are the common synthetic routes for preparing (2-cyclobutoxypyridin-4-yl)boronic acid, and how do reaction conditions influence yield?

• Methodological Answer : Synthesis typically involves sequential functionalization of the pyridine ring. Key steps include:

Protection of reactive groups : Cyclobutoxy groups may be introduced via nucleophilic substitution or coupling reactions under basic conditions (e.g., NaH or K₂CO₃ in DMF) .

Boronation : Miyaura borylation using Pd catalysts (e.g., Pd(dppf)Cl₂) and bis(pinacolato)diboron in THF at elevated temperatures (60–80°C) .

• Critical Factors : Solvent polarity, catalyst loading, and temperature significantly impact yield. For example, polar aprotic solvents enhance nucleophilic substitution but may promote side reactions.

Q. How can researchers characterize the purity and structural integrity of (2-cyclobutoxypyridin-4-yl)boronic acid?

• Methodological Answer :

• Analytical Techniques :
• LC-MS/MS : Detects impurities at ppm levels using MRM mode, validated per ICH guidelines (linearity: R² > 0.99; LOQ ≤ 1 ppm) .
• NMR : ¹¹B NMR confirms boronic acid presence (δ ~30 ppm); ¹H/¹³C NMR resolves cyclobutoxy and pyridine substituents.
• Validation : Cross-reference with synthetic intermediates and spiked standards to rule out degradation products .

Q. What are the primary applications of (2-cyclobutoxypyridin-4-yl)boronic acid in organic synthesis?

• Methodological Answer :

• Suzuki-Miyaura Coupling : Forms C–C bonds with aryl halides for biaryl synthesis. Optimize using Pd(OAc)₂/XPhos in toluene/water with K₃PO₄ as base .
• Glycoprotein Capture : Immobilize on carboxymethyl dextran surfaces for selective glycoprotein binding; release captured proteins using borate buffer (pH 8.5–9.0) .

Advanced Research Questions

Q. How can non-specific secondary interactions be minimized when using (2-cyclobutoxypyridin-4-yl)boronic acid in glycoprotein studies?

• Methodological Answer :

• Buffer Optimization : Use high-ionic-strength buffers (e.g., 150 mM NaCl) to reduce electrostatic interactions. Avoid Tris buffers, which compete for boronic acid binding .
• Surface Passivation : Block non-specific sites with BSA or casein before glycoprotein capture .
• Data Contradiction Resolution : Compare binding kinetics (SPR or ITC) in varying pH and ionic strength to distinguish specific vs. non-specific interactions .

Q. What strategies enhance the anticancer activity of boronic acid derivatives like (2-cyclobutoxypyridin-4-yl)boronic acid?

• Methodological Answer :

• Structure-Activity Relationship (SAR) : Modify substituents (e.g., halogenation at pyridine C-3 or bulky groups on cyclobutoxy) to improve cell permeability and target affinity .
• Combination Therapy : Screen synergistic effects with FDA-approved agents (e.g., temozolomide for glioblastoma) using high-throughput assays (IC₅₀ reduction ≥50% indicates synergy) .

Q. How can researchers optimize Suzuki-Miyaura cross-coupling reactions involving (2-cyclobutoxypyridin-4-yl)boronic acid?

• Methodological Answer :

• Design of Experiments (DoE) : Use mixed-variable optimization (e.g., PWAS or genetic algorithms) to screen ligands, bases, and solvents. Example parameters:

Variable	Options
Ligand	XPhos, SPhos, RuPhos (11 total)
Base	K₃PO₄, Cs₂CO₃, NaHCO₃ (7 total)
Solvent	Toluene, DMF, THF (4 total)

• Outcome : PWAS reduces optimization cycles by 40% compared to random search .

Q. What advanced analytical methods resolve contradictions in boronic acid-glycoprotein binding data?

• Methodological Answer :

• SPR Spectroscopy : Measure association/dissociation rates (k_on, k_off) to differentiate covalent ester formation (slow k_off) from non-specific adsorption (fast k_off) .
• Competitive ELISA : Use free diols (e.g., sorbitol) to displace bound glycoproteins, confirming specificity .